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5/'-Fluoroindirubinoxime 5/'-Fluoroindirubinoxime Inhibitor of FMS-like receptor tyrosine kinase-3 (FLT3) (IC50 = 15 nM). Displays selectivity for FLT3 against 6 other kinases including EGFR. Displays antiproliferative activity against the MV4;11 cell line (expressing constitutively active FLT3) and a number of cancer cell lines, including SNU-638 (stomach carcinoma) and HT-1080 (fibrosarcoma).
Brand Name: Vulcanchem
CAS No.: 861214-33-7
VCID: VC0004804
InChI: InChI=1S/C16H10FN3O2/c17-8-5-6-12-10(7-8)13(16(21)19-12)15-14(20-22)9-3-1-2-4-11(9)18-15/h1-7,18,20,22H
SMILES: C1=CC=C2C(=C1)C(=C(N2)C3=C4C=C(C=CC4=NC3=O)F)NO
Molecular Formula: C16H10FN3O2
Molecular Weight: 295.27 g/mol

5/'-Fluoroindirubinoxime

CAS No.: 861214-33-7

Inhibitors

VCID: VC0004804

Molecular Formula: C16H10FN3O2

Molecular Weight: 295.27 g/mol

5/'-Fluoroindirubinoxime - 861214-33-7

CAS No. 861214-33-7
Product Name 5/'-Fluoroindirubinoxime
Molecular Formula C16H10FN3O2
Molecular Weight 295.27 g/mol
IUPAC Name 5-fluoro-3-[3-(hydroxyamino)-1H-indol-2-yl]indol-2-one
Standard InChI InChI=1S/C16H10FN3O2/c17-8-5-6-12-10(7-8)13(16(21)19-12)15-14(20-22)9-3-1-2-4-11(9)18-15/h1-7,18,20,22H
Standard InChIKey LBUXOYSDWHGJNP-UHFFFAOYSA-N
Isomeric SMILES C1=CC=C2C(=C1)C(=C(N2)C3=C4C=C(C=CC4=NC3=O)F)NO
SMILES C1=CC=C2C(=C1)C(=C(N2)C3=C4C=C(C=CC4=NC3=O)F)NO
Canonical SMILES C1=CC=C2C(=C1)C(=C(N2)C3=C4C=C(C=CC4=NC3=O)F)NO
Description Inhibitor of FMS-like receptor tyrosine kinase-3 (FLT3) (IC50 = 15 nM). Displays selectivity for FLT3 against 6 other kinases including EGFR. Displays antiproliferative activity against the MV4;11 cell line (expressing constitutively active FLT3) and a number of cancer cell lines, including SNU-638 (stomach carcinoma) and HT-1080 (fibrosarcoma).
Synonyms 5/'-Fluoro-1H,1/'H-[2,3/']biindolylidene-3,2/'dione 3-oxime
PubChem Compound 11580208
Last Modified Nov 14 2021
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